Cas no 1807380-84-2 (Ethyl (S)-Pyrrolidine-3-carboxylate)

• Product Name: Ethyl (S)-Pyrrolidine-3-carboxylate
• CAS No: 1807380-84-2
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD18375248
• CID: 2601918
• PubChem ID: 53488456
• Update Time: 2025-06-28

Ethyl (S)-Pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl (S)-Pyrrolidine-3-carboxylate
• SCHEMBL12994147
• 3-Pyrrolidinecarboxylic acid, ethyl ester, (3S)-
• EN300-6488933
• AC7559
• ETHYL (3S)-PYRROLIDINE-3-CARBOXYLATE
• CS-0183649
• (S)-Ethyl pyrrolidine-3-carboxylate
• 1807380-84-2
• 81049-27-6
• BS-29516
• (S)-Ethylpyrrolidine-3-carboxylate
• DTXSID301238706

• MDL： MFCD18375248
• Inchi： 1S/C7H13NO2/c1-2-10-7(9)6-3-4-8-5-6/h6,8H,2-5H2,1H3/t6-/m0/s1
• InChI Key： MPEUOPWWEODARH-LURJTMIESA-N
• SMILES： O(CC)C([C@@H]1CNCC1)=O

Computed Properties

• Exact Mass: 143.094628657Da
• Monoisotopic Mass: 143.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl (S)-Pyrrolidine-3-carboxylate

Ethyl (S)-Pyrrolidine-3-carboxylate (CAS No. 1807380-84-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl (S)-Pyrrolidine-3-carboxylate, identified by the chemical compound code CAS No. 1807380-84-2, is a significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural properties, has garnered considerable attention in recent years due to its versatile applications in the development of bioactive molecules. The (S)-configuration of the pyrrolidine ring imparts specific stereochemical characteristics, making it a valuable building block for enantiomerically pure pharmaceuticals.

The utility of Ethyl (S)-Pyrrolidine-3-carboxylate stems from its ability to serve as a precursor in the synthesis of various pharmacologically relevant molecules. Its pyrrolidine core is a common motif found in numerous drug candidates, particularly those targeting neurological and cardiovascular disorders. Recent advancements in synthetic methodologies have further highlighted its importance, enabling more efficient and scalable production processes.

In the context of modern drug discovery, the demand for enantiomerically pure compounds has intensified, driven by the realization that stereochemistry significantly influences biological activity and pharmacokinetic profiles. Ethyl (S)-Pyrrolidine-3-carboxylate exemplifies this trend, as its stereochemically defined structure allows for the precise construction of complex molecular frameworks. This has led to its incorporation into numerous clinical trials and commercial drug formulations.

One of the most compelling aspects of Ethyl (S)-Pyrrolidine-3-carboxylate is its role in the synthesis of protease inhibitors, which are critical in treating a wide range of diseases, including HIV and cancer. The pyrrolidine scaffold is particularly adept at mimicking natural amino acid sequences, thereby facilitating tight binding to target enzymes. Researchers have leveraged this property to develop novel inhibitors with enhanced potency and selectivity.

Recent studies have also explored the application of Ethyl (S)-Pyrrolidine-3-carboxylate in the development of central nervous system (CNS) drugs. The compound's ability to cross the blood-brain barrier has made it a promising candidate for treating neurodegenerative disorders such as Alzheimer's and Parkinson's disease. By serving as a key intermediate, it enables the synthesis of molecules that can modulate neurotransmitter activity and mitigate cognitive decline.

The synthetic pathways for Ethyl (S)-Pyrrolidine-3-carboxylate have seen significant refinements, particularly in terms of yield optimization and environmental sustainability. Modern techniques such as asymmetric hydrogenation and enzymatic resolution have enabled chemists to produce this compound with high enantiomeric purity and minimal waste generation. These advancements align with broader trends in green chemistry, emphasizing the need for sustainable pharmaceutical manufacturing processes.

Moreover, Ethyl (S)-Pyrrolidine-3-carboxylate has found applications beyond traditional small-molecule drug development. Its structural features make it an attractive candidate for peptidomimetic design, where it can replace vulnerable peptide bonds while maintaining biological activity. This approach has been particularly successful in creating long-acting biologics with improved stability and bioavailability.

The compound's versatility is further underscored by its use in material science research. Pyrrolidine derivatives are known for their role in polymer chemistry, where they contribute to the development of novel materials with tailored properties. Ethyl (S)-Pyrrolidine-3-carboxylate, with its well-defined stereochemistry, offers a unique platform for designing advanced polymers that could find applications in biomedicine and electronics.

In conclusion, Ethyl (S)-Pyrrolidine-3-carboxylate (CAS No. 1807380-84-2) represents a cornerstone in contemporary pharmaceutical synthesis. Its unique structural attributes and broad applicability make it indispensable in the development of innovative therapeutics across multiple therapeutic areas. As research continues to uncover new synthetic strategies and applications, this compound is poised to remain at the forefront of chemical biology and drug discovery.